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Compound of Interest

Compound Name: Bromoxynil

Cat. No.: B128292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the herbicidal properties of Bromoxynil and

Ioxynil, two closely related post-emergent herbicides. This document synthesizes available

experimental data, outlines detailed experimental protocols for efficacy testing, and visualizes

key molecular interactions and workflows to support research and development in the field of

weed management.

Chemical and Physical Properties
Bromoxynil and Ioxynil are both members of the hydroxybenzonitrile chemical class. Their

structures are characterized by a benzonitrile core with a hydroxyl group and two halogen

substituents. The primary difference between the two is the halogen atoms attached to the

benzene ring: Bromoxynil contains two bromine atoms, while Ioxynil contains two iodine

atoms. This structural difference influences their physical and chemical properties, which in turn

can affect their herbicidal activity and environmental fate.
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Property Bromoxynil Ioxynil

IUPAC Name
3,5-dibromo-4-

hydroxybenzonitrile

4-hydroxy-3,5-

diiodobenzonitrile

Chemical Formula C₇H₃Br₂NO C₇H₃I₂NO

Molar Mass 276.91 g/mol 370.91 g/mol

Appearance Colorless solid Crystalline colorless solid[1]

Water Solubility 130 mg/L (at 25 °C) 50 mg/L (at 25 °C)[1]

Mechanism of Action

Photosystem II inhibitor;

Uncoupler of oxidative

phosphorylation[2]

Photosystem II inhibitor;

Uncoupler of oxidative

phosphorylation[2]

Herbicide Group Group 6 (C3) Group 6 (C3)

Chemical Structures:
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Signaling Pathway of Bromoxynil and Ioxynil Action

Chloroplast Thylakoid Membrane Herbicidal Action

Photosystem II (PSII)

D1 Protein (QB site)

 contains

Plastoquinone (PQ)

 transfers e- to

Reactive Oxygen
Species (ROS) Formation

 Blocked e- flow leads to

Electron Transport Chain

 carries e- to

ATP & NADPH Production

 drives

Cell Death

 Inhibition leads to

Bromoxynil

 Binds to & Inhibits

Ioxynil

 Binds to & Inhibits

Lipid Peroxidation &
Membrane Damage
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Experimental Workflow for Herbicide Efficacy Testing

Seed Sourcing
(Weed & Crop Species)

Planting & Germination
in Controlled Environment

Growth to Uniform Stage
(e.g., 2-4 True Leaves)

Calibrated Spray Application

Herbicide Preparation
(Dose-Response Range)

Post-Treatment Growth
in Controlled Environment

Data Collection:
- Visual Injury Assessment
- Biomass Measurement

Statistical Analysis
(e.g., GR50 Calculation)

Results & Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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